Nature has evolved to create materials of unmatched performance governed by the interfacial interactions between hard and soft surfaces. Typically, in a carbon fibre composite, one polymer and one type of carbon fibre is used throughout a laminate. In this work, we use a carbon fibre surface modification approach to vary the fibre–matrix interface throughout the laminate to tailor the soft–hard interfaces. We demonstrate this effect using reclaimed carbon fibre materials in a thermoset polymer, then extend this concept to a thermoplastic polymer matrix–polypropylene. The thermoset specimens examined in this work consist of 5 carbon fibre plies, featuring 0, 1, 3 or 5 surface-modified layers located at the centre of the composite. The largest improvements in physical properties for these composites (yield strength, ultimate flexural strength, and tensile modulus) were found when only 1 modified layer of carbon fibre was placed directly within the centre of the composite. Subsequent investigations revealed that for a polypropylene matrix, where the surface chemistry is tailored specifically for polypropylene, improvements are also observed when mixed surface chemistries are used. This work shows that surface modification of reclaimed carbon fibres as non-woven mats can provide significant improvements in mechanical properties performance for structural composites when used in strategically advantageous locations throughout the composite.

Yarn tension measurement and control are crucial in ensuring high-quality ring yarn production. Currently, the predominant testing method is to apply a three-roller tension meter to measure the yarn tension between the front rollers and yarn guide. However, the measurement hinders the twist propagation probably causing yarn breakage during the spinning process. In this study, a modified hand-held force meter was proposed to measure the yarn tension with reduced wrap angle. The yarn tension meter was calibrated, and the results showed that the errors between actual yarn tension and theoretical tension are less than 7%. The tension meter was then used in the real-spinning process, and it was found that the spinning stability was not affected by the tension sensor. Additionally, a theoretical model was used to analyze the effect of the wrap angle on the yarn tension and twist distribution. The results showed that due to the reduced wrap angle, yarn tension and twist distribution were not significantly affected. The most significant advantage of this tension meter is its minimal impact on the spinning process and yarn performance, while being a cost-effective and simple solution for measuring yarn tension.

Fiber metal laminates (FMLs) are made by sandwiching a fiber-reinforced composite between thin layers of metals. FMLs are the most modern materials utilized in automotive and aerospace manufacture because of their superior mechanical behavior when compared to conventional metallic alloys. In the current work, the effect of hybridization between jute-reinforced composites and other fabrics on the mechanical properties of the designed FMLs was experimentally assessed under various tests, including tension, flexural, in-plane shear, interlaminar shear, and bearing tests. Aluminum alloy 1050 (AA 1050) was used as a metal component in the designed FMLs, while the composite components are jute (J), glass (G), aramid (A), carbon (C), and basalt (B) fabrics. To ensure good adhesion between Al-sheets and composite laminates, Al-sheets underwent both mechanical and chemical treatments. The intended FMLs were prepared via hand lay-up and compression casting techniques. The designed stacking sequences were 8 J, 2G/4J/2G, 2A/4J/2A, 2C/4J/2C, and 2B/4J/2B. According to the experimental results compared with the 8 J specimen, the 2G/4J/2G specimen presents maximum flexural strength, flexural modulus, and interlaminar shear strength with an improvement percent of 51.51, 212.33, and 15.72%, respectively. On top of that, the 2A/4J/2A specimen introduces maximum tensile failure strain and tensile toughness modulus with an enhancement percent of, respectively, 21.56 and 116.56%, while the 2C/4J/2C specimen introduces extreme tensile strength, tensile modulus, flexural strain, in-plane shear strength, and bearing strength with an upgrading percent of 181.91, 111.86, 21.24, 26.38, and 60.94%, respectively.

In order to investigate the thermal decomposition behavior of water-soluble azo dyes, a series of structurally isomeric water-soluble hydroxyl azo dyes were synthesized and their thermal decomposition phenomena were examined using TGA and DSC. Their thermal decomposition mechanism was also studied by measuring UV–Vis absorbance of the prepared dyes at various heating temperatures. From thermal analysis and spectroscopy, we found that the dyes decomposed gradually without a melting process, and those with strong inter-molecular interactions had high decomposition temperatures. Moreover, we suggested a new thermal decomposition mechanism different from that of the water-insoluble dye, in which dye molecules rapidly decomposed within a narrow temperature range following a melting process. We also found that dyes with stronger inter-molecular interactions had higher degradation temperatures using density analysis, X-ray diffraction (XRD), dynamic light scattering (DLS), and density functional theory (DFT) calculation.

Indigo is a desirable deep-blue color for fabrics worldwide. However, the use of an alkaline medium to obtain the leuco-indigo is a great obstacle to dyeing acrylic fibers with indigo due to its sensitivity to alkalis. In the present study, the possibility of dyeing acrylic fibers with an indigoid dye has been explored for the first time. The use of the soluble indigo carmine allows to avoid the reduction step of indigo carried out in an alkaline medium. The nonpolarity and low indigo carmine affinity of acrylic fibers were investigated. To obtain a satisfying dyeing quality, a cationic agent was used to treat the acrylic fiber before dyeing with the acid dye indigo carmine. Infrared spectroscopy and scanning electron microscopy were used to suggest changes in the modified acrylic structure. Furthermore, the influence of the physico-chemical parameters (dye concentration, pH of the dyeing bath, temperature, and time) on dyeing performances (color strength and dye bath exhaustion) were then studied. Modelization and optimization of the dyeing process were realized via a method that combines artificial neural network and response surface methodology (RSM). The modeling of the dyeing process using the neural network method showed a good correlation between experimental values of color strength and the predicted ones. Thus, the effect of the main factors and surface plots was investigated using RSM. The obtained optimum dyeing conditions of modified acrylic fibers correspond to a dye percentage (6%), pH (3.5), time (68 min), and temperature (100 °C). It was found that this dye gives certain brightness and brilliance shades that are difficult to obtain with basic dyes. Finally, the dyeing fastness and the mechanical properties of acrylic fabric were discussed. The obtained results revealed that modified acrylic fabric presented good fastness and mechanical properties.

Lignocellulosic fibre obtained from forest biomass has various advantages, especially in product development due to its abundance and ability in mechanical properties. Sugar palm fibre (SPF) has emerged as promising fibre reinforcement in composite industries to form high-strength and stiffness biocomposites. Due to environmental concerns such as air pollution and global warming, the global community has worked together to replace conventional plastic with biomass waste like SPF in various product types. Traditionally, sugar palm by-products are useful for various traditional uses such as traditional foods, gula kabung, and alcohol, while SPF is applied as rope, brooms and brushes. Numerous researchers have taken initiatives to implement SPF in the packaging sector and transport uses such as lifeguard boats. Some works have proved that SPF-reinforced polymer composites exhibit high mechanical strength and remarkable properties in thermal degradations. However, like other lignocellulosic fibres, the SPF exhibits high water absorption properties, which causes problems binding with thermoplastic matrix, reducing its performance. Based on the literature survey, no review has been carried out on discussing the mechanical and thermal behaviour of SPF-reinforced thermoplastic composites. Hence, the current review aims to establish concise and collective findings from previous works on SPF/thermoplastic composites to provide a good source of literature for further research on this topic.

Radar absorbing materials can be exposed to very different loading conditions during their use. A fracture that may occur within the composite can affect its electrical behavior as well as its strength. For this reason, they must show mechanical strength besides their radar absorbing capability. In this study, two-layer, four-layer, six-layer and eight-layer composite plates in different stacking sequences were compared in terms of attenuation, fatigue behavior and tensile strength. Free space measurements for radar absorption were conducted in a frequency range of 6–14 GHz. Maximum reflection loss was seen in the eight layered 0°/90° composite with 66.89 dB. Cyclic loading was applied to carbon fiber composites in a sinusoidal waveform at a frequency of 3 Hz and the fatigue limit strength was evaluated as the maximum cyclic stress at 105 cycles. It is found that the maximum fatigue strength occurred in six-layered composites. SEM analysis showed that more fringing in 0°/90° oriented composites.

With the rapid development of modern technology, more and more electronic equipment had entered people’s life, causing serious electromagnetic pollution. In this study, a lightweight, ultra-thin and high electromagnetic shielding film was fabricated by copper electroless deposition after solution immersion coating method combining chitosan (CTS) and reduced graphene oxide on glass fabric (Cu/RGO-CTS-coated glass fabric). Chitosan and RGO had synergistic effect for copper deposition, enhancing electrical conductivity and electromagnetic shielding property. The prepared fabric showed superb conductivity of 8589.3 S/cm and the shielding effectiveness of the Cu/RGO-CTS-coated glass fabric showed as high as 93.6 dB at ultra-thin thickness of 92.4 μm (SSE/t = 3868.8 dB cm2 g−1). Thermal conductivity, antibacterial and hydrophobic properties were also studied. Compared with untreated glass fabric, thermal conductivity of Cu/RGO-CTS-coated glass fabric increased by 437%, protecting electronic equipment from adverse effects at high temperature. Cu/RGO-CTS-coated glass fabric had inhibitory effect on Staphylococcus aureus and Escherichia coli, which could prolong the service life and maintain the appearance of the fabric. Cu/RGO-CTS-coated glass fabric also showed hydrophobicity with self-cleaning function, making it possible for the composite material to be used in many fields such as aerospace industry, microelectronic devices, and transportation to resist electromagnetic interference in high humidity and high pollution environment.

This research paper presents the results of an investigation into the formulation of silver conductive ink for use in inkjet printing. The aim of the study is to develop an environmentally friendly and cost-effective ink using a simple and scalable method. To achieve this, silver nanoparticles (AgNPs) were synthesized through a co-reduction approach using starch and temperature, and their physical and chemical properties were examined. The silver conductive ink was prepared with different amounts of AgNPs, using a sodium alginate/ Polyethylene glycol (Na-alginate/PEG) suspension matrix. In order to ensure the suitability of ink for the inkjet printing technique, the viscosity measurement was performed. According to the results, three formulations were produced and printed on Polyurethane-coated polyester (PU-coated PET) by a syringe disposition system. The electrical measurements showed that the minimum sheet resistance of printed patterns prepared with 3%wt of AgNPs was 0.008 Ω/cm and 0.205 Ω/cm with 20wt% and 40wt% of Na-alginate, respectively. These values are sufficient to power an LED connected to the printed coated fabric. Furthermore, the electrical properties of the printed patterns remained acceptable for electronic applications even after mechanical stress up to 20%. This research has the potential to pave the way for several future applications of printed electronic textiles where environmentally friendly, low-cost, and higher electrical performance inks are required.

Juncus effusus fibers (JEFs) are considered “natural aerogel materials,” which have been used in the textile field in China for > 2700 years. However, the brittle fracture of JEFs limits their wide application. Herein, the influences of different delignification pretreatments, including NaOH aq., NaClO2 aq., H2O2 aq., and deep eutectic solvents (DES), on the structure, morphology, and physical and chemical properties of JEFs have been investigated. The modified JEFs treated with NaOH aq. exhibited the most significant weight loss (30%), and their three-dimensional (3D) cylindrical shape was torn apart because of the strong delignification effect. However, the other three methods exhibit delignification processes for structural retention. Particularly, NaClO2 aq. could selectively remove the majority of lignin/hemicelluloses, resulting in modified JEFs whose tensile strength and specific surface area increased by 62.7% and 481.3%, respectively. On this basis, high efficiency oil-absorbing fiber and strain/humidity monitoring sensor were prepared by dip coating-drying method. The understanding of modified fibers gained in this study enables us to easily improve the JEFs properties of a given application.